Cas no 82560-07-4 (Benzoic acid, 2,6-dipropoxy-)

Benzoic acid, 2,6-dipropoxy- structure
Benzoic acid, 2,6-dipropoxy- structure
Product Name:Benzoic acid, 2,6-dipropoxy-
CAS No:82560-07-4
MF:C13H18O4
MW:238.279624462128
CID:689198
PubChem ID:13234269
Update Time:2025-04-19

Benzoic acid, 2,6-dipropoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,6-dipropoxy-
    • 2,6-dipropoxybenzoic acid
    • 2,6-di-n-propoxybenzoic acid
    • 82560-07-4
    • DTXSID10530666
    • BCQFMOUYPQROJY-UHFFFAOYSA-N
    • SCHEMBL9712657
    • 2,6di-n-propoxybenzoic acid
    • Inchi: 1S/C13H18O4/c1-3-8-16-10-6-5-7-11(17-9-4-2)12(10)13(14)15/h5-7H,3-4,8-9H2,1-2H3,(H,14,15)
    • InChI Key: BCQFMOUYPQROJY-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC=C(C=1C(=O)O)OCCC

Computed Properties

  • Exact Mass: 238.12050905g/mol
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

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